Cas no 1368901-72-7 (2-(4-phenoxyphenyl)piperazine)
2-(4-phenoxyphenyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 2-(4-phenoxyphenyl)piperazine
- EN300-19935676
- 1368901-72-7
-
- Inchi: 1S/C16H18N2O/c1-2-4-14(5-3-1)19-15-8-6-13(7-9-15)16-12-17-10-11-18-16/h1-9,16-18H,10-12H2
- InChI Key: NASNNRDIVCZETE-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C1CNCCN1
Computed Properties
- Exact Mass: 254.141913202g/mol
- Monoisotopic Mass: 254.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 33.3Ų
2-(4-phenoxyphenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19935676-0.05g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 0.05g |
$285.0 | 2023-09-16 | |
| Enamine | EN300-19935676-0.1g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 0.1g |
$426.0 | 2023-09-16 | |
| Enamine | EN300-19935676-0.25g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 0.25g |
$607.0 | 2023-09-16 | |
| Enamine | EN300-19935676-0.5g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 0.5g |
$959.0 | 2023-09-16 | |
| Enamine | EN300-19935676-1.0g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 1g |
$1229.0 | 2023-05-24 | |
| Enamine | EN300-19935676-2.5g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 2.5g |
$2408.0 | 2023-09-16 | |
| Enamine | EN300-19935676-5.0g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 5g |
$3562.0 | 2023-05-24 | |
| Enamine | EN300-19935676-10.0g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 10g |
$5283.0 | 2023-05-24 | |
| Enamine | EN300-19935676-1g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 1g |
$1229.0 | 2023-09-16 | |
| Enamine | EN300-19935676-5g |
2-(4-phenoxyphenyl)piperazine |
1368901-72-7 | 95% | 5g |
$3562.0 | 2023-09-16 |
2-(4-phenoxyphenyl)piperazine Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(4-phenoxyphenyl)piperazine
Comprehensive Guide to 2-(4-phenoxyphenyl)piperazine (CAS No. 1368901-72-7): Properties, Applications, and Market Insights
2-(4-phenoxyphenyl)piperazine (CAS No. 1368901-72-7) is a specialized piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique phenoxyphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a piperazine ring with a 4-phenoxyphenyl group, making it valuable for drug discovery and material science applications. Researchers and industry professionals frequently search for terms like "2-(4-phenoxyphenyl)piperazine uses", "CAS 1368901-72-7 supplier", and "piperazine derivatives in medicine", reflecting its growing relevance.
The physicochemical properties of 2-(4-phenoxyphenyl)piperazine contribute to its utility in various applications. With a molecular formula of C16H18N2O, this compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is critical for its use in laboratory settings. Its melting point and stability under standard conditions make it suitable for storage and transport. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of piperazine-based compounds to reduce environmental impact, aligning with global sustainability goals.
In the pharmaceutical industry, 2-(4-phenoxyphenyl)piperazine is explored as a building block for central nervous system (CNS) drugs. Its structural features are associated with potential interactions with serotonin and dopamine receptors, making it a candidate for treating neurological disorders. Queries such as "piperazine derivatives in CNS drug development" and "1368901-72-7 pharmacological activity" highlight its therapeutic potential. Additionally, the compound’s role in catalysis and polymer chemistry is under investigation, particularly in creating high-performance materials.
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Emerging research areas, such as computational chemistry and AI-driven drug design, are leveraging 2-(4-phenoxyphenyl)piperazine for virtual screening and molecular modeling. This aligns with the rise of digital transformation in chemistry, a hot topic among researchers. Searches for "piperazine derivatives in silico studies" and "1368901-72-7 molecular docking" underscore this trend. The compound’s adaptability to advanced analytical techniques, such as HPLC and mass spectrometry, further enhances its appeal.
In summary, 2-(4-phenoxyphenyl)piperazine (CAS No. 1368901-72-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structure and properties make it a valuable asset for researchers and industries alike. By staying updated on trends like green synthesis and AI-aided discovery, stakeholders can maximize its potential while adhering to ethical and regulatory standards.
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